Cas no 158397-38-7 (2-(2,3-dichlorophenyl)oxirane)

• Product Name: 2-(2,3-dichlorophenyl)oxirane
• CAS No: 158397-38-7
• MF: C₈H₆Cl₂O
• MW: 189.038640499115
• CID: 1336990
• PubChem ID: 18672511
• Update Time: 2025-05-19

2-(2,3-dichlorophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• Oxirane, (2,3-dichlorophenyl)-
• 2-(2,3-dichlorophenyl)oxirane
• Z1020680058
• SCHEMBL1023049
• EN300-1252084
• 2-(2,3-Dichlorophenyl)-oxirane
• DB-111437
• J-505453
• JSSIVJGRLZMOJX-UHFFFAOYSA-N
• CS-0225909
• 2,3-dichlorophenyloxirane
• 158397-38-7
• AKOS012067775

• Inchi： 1S/C8H6Cl2O/c9-6-3-1-2-5(8(6)10)7-4-11-7/h1-3,7H,4H2
• InChI Key： JSSIVJGRLZMOJX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C1CO1)Cl

Computed Properties

• Exact Mass: 187.97968
• Monoisotopic Mass: 187.9795702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.53

Additional information on 2-(2,3-dichlorophenyl)oxirane

Recent Advances in the Study of 2-(2,3-Dichlorophenyl)oxirane (CAS: 158397-38-7) in Chemical Biology and Pharmaceutical Research

2-(2,3-Dichlorophenyl)oxirane (CAS: 158397-38-7) is a chiral epoxide compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis and chemical biology. This compound serves as a versatile intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. Recent studies have explored its role in the development of novel drug candidates, leveraging its unique chemical properties and reactivity.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-(2,3-dichlorophenyl)oxirane as a key building block for the synthesis of gamma-aminobutyric acid (GABA) receptor modulators. The research demonstrated that the compound's chiral center allows for the stereoselective synthesis of GABAergic ligands, which exhibit enhanced binding affinity and selectivity compared to racemic mixtures. This finding has significant implications for the development of next-generation anxiolytics and anticonvulsants.

In addition to its pharmaceutical applications, 2-(2,3-dichlorophenyl)oxirane has been studied for its potential in chemical biology. A 2022 paper in ACS Chemical Biology highlighted its use as a covalent modifier of cysteine residues in proteins, enabling the targeted inhibition of enzymes involved in inflammatory pathways. The study revealed that the compound's electrophilic epoxide ring facilitates selective interactions with thiol groups, making it a promising tool for probing protein function and developing covalent inhibitors.

Recent advancements in synthetic methodologies have also improved the accessibility of 2-(2,3-dichlorophenyl)oxirane. A 2023 report in Organic Letters described a catalytic asymmetric epoxidation protocol that yields the compound with high enantiomeric excess (ee > 95%). This breakthrough addresses previous challenges in obtaining optically pure samples, thereby enhancing its utility in drug discovery and development.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from 2-(2,3-dichlorophenyl)oxirane. Ongoing research aims to address issues such as metabolic stability and bioavailability, which are critical for advancing these compounds into clinical trials. Collaborative efforts between academic and industrial researchers are expected to drive further innovation in this area.

In conclusion, 2-(2,3-dichlorophenyl)oxirane (CAS: 158397-38-7) continues to be a focal point in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for drug discovery, while recent methodological advances have expanded its synthetic utility. Future studies will likely explore its applications in targeted therapies and chemical probes, further solidifying its role in the field.